Cas no 127682-52-4 (Thymidine,3'-deoxy-3'-(methylsulfinyl)-, (R)- (9CI))

• Product Name: Thymidine,3'-deoxy-3'-(methylsulfinyl)-, (R)- (9CI)
• CAS No: 127682-52-4
• MF: C₁₁H₁₆N₂O₅S
• MW: 288.320141792297
• CID: 143397
• PubChem ID: 452398
• Update Time: 2025-04-19

Thymidine,3'-deoxy-3'-(methylsulfinyl)-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Thymidine,3'-deoxy-3'-(methylsulfinyl)-, (R)- (9CI)
• 1-[(2R,4S,5R)-5-(hydroxymethyl)-4-methylsulfinyloxolan-2-yl]-5-methylpyrimidine-2,4-dione
• Thymidine, 3'-deoxy-3'-(methylsulfinyl)-, (R/S)-
• 3'-(methylsulfinyl)-3'-deoxy-thymidine
• 3'-Methylsulfinyl-3'-deoxythymidine
• 1-[(2R,4S,5R)-5-(hydroxymethyl)-4-methylsulfinyl-tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
• DTXSID30925939
• 1-[2,3-Dideoxy-3-(methanesulfinyl)pentofuranosyl]-4-hydroxy-5-methylpyrimidin-2(1H)-one
• 127682-50-2
• 127682-52-4
• 3'-Methylsulfinyl-dT

• Inchi： 1S/C11H16N2O5S/c1-6-4-13(11(16)12-10(6)15)9-3-8(19(2)17)7(5-14)18-9/h4,7-9,14H,3,5H2,1-2H3,(H,12,15,16)/t7-,8+,9-,19?/m1/s1
• InChI Key： NWQBXMCLMMPDKH-BPSOITPJSA-N
• SMILES： S(C)([C@@H]1[C@@H](CO)O[C@H](C1)N1C(NC(C(C)=C1)=O)=O)=O

Computed Properties

• Exact Mass: 288.07799279g/mol
• Monoisotopic Mass: 288.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 115Ų